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Compound of Interest

Compound Name:
2-Methoxy-4-nitro-1,3,5-

trimethylbenzene

Cat. No.: B8675339

Get Quote

A Note on Nomenclature: The requested compound, "4-Nitro-2,4,6-trimethylanisole," is

presumed to be a misnomer as the 4-position on the anisole ring is substituted with a methyl

group. This guide will focus on the more chemically plausible isomer, 3-Nitro-2,4,6-

trimethylanisole, which is the expected product from the nitration of 2,4,6-trimethylanisole.

Introduction
3-Nitro-2,4,6-trimethylanisole is a nitrated aromatic compound with potential applications in

organic synthesis as a building block for more complex molecules. Its structure, featuring both

electron-donating (methoxy and methyl) and electron-withdrawing (nitro) groups, imparts a

unique reactivity profile, making it a subject of interest for researchers in medicinal chemistry

and materials science. This technical guide provides a comprehensive overview of its

molecular characteristics, a detailed protocol for its synthesis, and essential safety information.

Molecular Profile
The key molecular identifiers for 3-Nitro-2,4,6-trimethylanisole are detailed below.
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Property Value Source

Molecular Formula C₁₀H₁₃NO₃ Deduced

Molecular Weight 195.22 g/mol Calculated

Parent Compound 2,4,6-Trimethylanisole

Parent Mol. Formula C₁₀H₁₄O

Parent Mol. Weight 150.22 g/mol

Synthesis of 3-Nitro-2,4,6-trimethylanisole
The synthesis of 3-Nitro-2,4,6-trimethylanisole is achieved through the electrophilic aromatic

substitution of 2,4,6-trimethylanisole. The methoxy and methyl groups are activating and ortho-,

para-directing. However, since the 2, 4, and 6 positions are already substituted, the incoming

nitro group is directed to the available meta positions (3 and 5).

Synthesis Workflow

2,4,6-Trimethylanisole
+
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Electrophilic Aromatic Nitration

Cooling (0-5 °C)
Quenching with Ice-Water Extraction with Organic Solvent Washing and Drying Purification (e.g., Column Chromatography) 3-Nitro-2,4,6-trimethylanisole

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Nitro-2,4,6-trimethylanisole.

Experimental Protocol
This protocol is a generalized procedure for the nitration of an activated aromatic ring and may

require optimization for this specific substrate.

Materials:

2,4,6-Trimethylanisole
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Concentrated Nitric Acid (70%)

Concentrated Sulfuric Acid (98%)

Ice

Deionized Water

Dichloromethane (or other suitable organic solvent)

Saturated Sodium Bicarbonate Solution

Anhydrous Magnesium Sulfate

Silica Gel for column chromatography

Hexane and Ethyl Acetate for elution

Procedure:

Preparation of the Nitrating Mixture: In a separate flask, carefully add 1.5 mL of concentrated

nitric acid to 1.5 mL of concentrated sulfuric acid, while cooling in an ice bath.

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, dissolve 1.50 g (10 mmol) of 2,4,6-trimethylanisole in 10 mL of dichloromethane. Cool

the flask in an ice bath to 0-5 °C.

Nitration: Slowly add the pre-cooled nitrating mixture dropwise to the solution of 2,4,6-

trimethylanisole over a period of 15-20 minutes, ensuring the temperature remains below 10

°C.

Reaction Monitoring: After the addition is complete, stir the reaction mixture at 0-5 °C for an

additional 30 minutes. The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC).

Quenching: Carefully pour the reaction mixture into a beaker containing 50 g of crushed ice

and 50 mL of cold deionized water.
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Extraction: Transfer the mixture to a separatory funnel and extract the product with 3 x 20 mL

portions of dichloromethane.

Washing: Combine the organic layers and wash with 2 x 30 mL of deionized water, followed

by 2 x 30 mL of saturated sodium bicarbonate solution, and finally with 30 mL of brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and remove the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by column chromatography on silica gel, using a

hexane-ethyl acetate gradient as the eluent, to afford pure 3-Nitro-2,4,6-trimethylanisole.

Physicochemical Properties (Estimated)
Specific experimental data for 3-Nitro-2,4,6-trimethylanisole is not readily available. The

following properties are estimated based on the parent compound and structurally similar

molecules.

Property Estimated Value Basis of Estimation

Appearance Pale yellow solid or oil
Typical for nitroaromatic

compounds

Melting Point 60-70 °C
Based on 2,4,6-Trimethyl-3-

nitrophenol (m.p. 65.4 °C)[1]

Boiling Point > 250 °C

Higher than the parent

compound (205-206 °C) due to

increased polarity and

molecular weight[2]

Solubility

Insoluble in water; Soluble in

common organic solvents

(e.g., dichloromethane, ethyl

acetate, acetone)

General solubility of

nitroaromatic compounds

Safety and Handling
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Nitrated aromatic compounds should be handled with care as they can be toxic and potentially

explosive.

General Hazards: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and

eye irritation. May cause damage to organs through prolonged or repeated exposure[3].

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection. Use in a well-ventilated area or under a fume hood.

Fire and Explosion Hazards: Combustible. May emit toxic fumes of carbon oxides and

nitrogen oxides upon combustion[3].

Incompatibilities: Strong oxidizing agents and strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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